2-[(4-Isopropyl-3-methylanilino)methyl]succinic acid

• IUPAC Name: 2-[(3-methyl-4-propan-2-ylanilino)methyl]butanedioic acid
• InChI: InChI=1S/C15H21NO4/c1-9(2)13-5-4-12(6-10(13)3)16-8-11(15(19)20)7-14(17)18/h4-6,9,11,16H,7-8H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key: NEASMVAHCUAYMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCC(CC(=O)O)C(=O)O)C(C)C
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol

Description

“2-[(4-Isopropyl-3-methylanilino)methyl]succinic acid” is a chemical compound with the molecular formula C15H21NO4. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Bioreactors for Succinic Acid Production

Succinic acid (SA) is identified as a crucial bio-based chemical due to its wide range of potential applications. The design and operation of bioreactors are pivotal in fermentation SA production processes from renewable carbohydrate feedstocks. This approach is seen as economically viable and sustainable, potentially replacing petroleum-based production. It holds promise for not only existing markets but also for new, larger volume markets through the enhancement of bioreactor design and performance (Ferone et al., 2019).

Bio-based Succinic Acid as an Environment-friendly Chemical

Global research emphasizes biomass-based products due to the environmental concerns associated with fossil-based materials. Succinic acid, derived from non-hazardous biological fermentation processes, stands out for its application in producing industrial chemicals like adipic acid and maleic anhydride. This bio-based approach, utilizing CO2 and replacing fossil materials, is highlighted for its environmental friendliness. The exploration into using agricultural waste aromatic compounds for succinic acid production opens new research avenues, offering sustainable solutions for lignin waste management (Sharma et al., 2020).

Membrane-integrated Production of Succinic Acid

The shift towards membrane-based sustainable and economical production of succinic acid (SA) is imperative due to the environmental concerns and economic challenges faced by traditional chemical and petrochemical industries. The integration of highly selective customized membranes with conventional fermenters for SA's downstream separation, purification, and concentration is viewed as a promising approach for process intensification in biochemical industries. This novel approach aims at sustainable business prospects in SA manufacturing, emphasizing the need for continued research in this area (Kumar et al., 2020).